Cas no 9001-69-8 (Carbamoyltransferase,ornithine)

• Product Name: Carbamoyltransferase,ornithine
• CAS No: 9001-69-8
• CID: 803984
• Update Time: 2025-06-08

Carbamoyltransferase,ornithine Chemical and Physical Properties

Names and Identifiers

• Carbamoyltransferase,ornithine
• EC 2.1.3.3
• CARBAMOYLPHOSPHATE: L-ORNITHINE CARBAMOYLTRANSFERASE
• ORNITHINE TRANSCARBAMYLASE
• ORNITHINE CARBAMYLTRANSFERASE
• ornithine carbamoyl transferase from strept. faec.
• ornithine carbamyltransferase from*streptococcus
• Carbamoyltransferase, ornithine
• ORNITHINE CARBAMYLTRANSFERASE FROM*STREP TOCOCCUS FA

Carbamoyltransferase,ornithine Security Information

• WGK Germany：3
• Storage Condition：−20°C

Additional information on Carbamoyltransferase,ornithine

Carbamoyltransferase, Ornithine: A Comprehensive Overview of CAS No 9001-69-8

The compound with the CAS number 9001-69-8 is a crucial intermediate in the synthesis of various pharmaceuticals and biochemical products. Specifically, it is closely associated with the enzyme Carbamoyltransferase, ornithine, which plays a pivotal role in the urea cycle and other metabolic pathways. This enzyme catalyzes the transfer of carbamoyl groups from carbamoyl-CoA to ornithine, forming citrulline, a key step in the synthesis of arginine and urea. Understanding the properties, applications, and recent advancements in this field is essential for researchers and professionals in the pharmaceutical and biochemical industries.

The Carbamoyltransferase, ornithine enzyme is a member of the transferase class of enzymes, specifically those that transfer acyl or alkyl groups. It is primarily found in liver cells and is involved in detoxifying ammonia by converting it into urea. The significance of this enzyme cannot be overstated, as it is integral to maintaining nitrogen balance in the body. The CAS number 9001-69-8 refers to a specific compound that serves as a precursor in the synthesis of this enzyme or its derivatives, making it a valuable component in laboratory research and industrial applications.

In recent years, significant advancements have been made in understanding the molecular mechanisms underlying the function of Carbamoyltransferase, ornithine. Researchers have employed cutting-edge techniques such as X-ray crystallography and cryo-electron microscopy to elucidate the three-dimensional structure of this enzyme. These studies have revealed detailed insights into its active site and how it interacts with substrates like carbamoyl-CoA and ornithine. Such structural information has paved the way for the development of more effective inhibitors and activators, which could have therapeutic implications in treating metabolic disorders.

The compound with CAS number 9001-69-8 has also garnered attention for its potential applications in synthetic biology. By modifying or engineering this compound, scientists can create novel variants of Carbamoyltransferase, ornithine with enhanced catalytic efficiency or specificity. This has opened up new avenues for developing biocatalysts that can be used in green chemistry initiatives, reducing reliance on traditional chemical synthesis methods. The ability to tailor enzymatic properties through molecular design offers promising prospects for sustainable industrial processes.

Carbamoyltransferase, ornithine in various disease contexts. For instance, mutations in genes encoding this enzyme have been linked to hyperammonemia, a condition characterized by elevated levels of ammonia in the blood. Understanding how these mutations affect enzyme function has provided valuable insights into potential therapeutic strategies. Additionally, studies have explored the role of this enzyme in cancer metabolism, suggesting that targeting its activity could be a viable approach for developing anticancer therapies.

TheCASnumber9001-69-8 continues to be a focal point for researchers seeking to develop new pharmaceuticals and biochemical agents. The growing body of evidence supporting the importance of Carbamoyltransferase, ornithine has spurred interest in creating small-molecule drugs that can modulate its activity. Such drugs could offer therapeutic benefits in treating metabolic disorders, neurological conditions, and even certain types of cancer. The development of these drugs relies heavily on a deep understanding of the compound's chemical properties and its interaction with biological systems.

In conclusion, the compound with CAS number 9001-69-8 and its association with Carbamoyltransferase, ornithine represent a critical area of study in modern biochemistry and pharmacology. The ongoing research into this enzyme's structure, function, and therapeutic applications underscores its significance in both academic research and industrial development. As our understanding continues to evolve, new opportunities will arise for leveraging this compound's potential to improve human health and address complex biological challenges.